Cas no 1361697-76-8 (2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine)

• Product Name: 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine
• CAS No: 1361697-76-8
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4995622
• Update Time: 2025-11-05

2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-9-6-12(17)14(13(18)7-9)10-2-1-8(3-4-19)5-11(10)16/h1-2,5-7H,3-4,19H2
• InChI Key： UZGDQFNEEWBKEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC(=CC=1Cl)Cl)Cl)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 5.4
• Topological Polar Surface Area: 26

Additional information on 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine

Introduction to 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361697-76-8)

2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361697-76-8) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of tetrachlorobiphenyl, with an additional ethylamine group attached to the 4-position of one of the phenyl rings. The presence of this functional group imparts distinct chemical and biological characteristics, making it a subject of interest for various research and development activities.

The molecular structure of 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine consists of two phenyl rings connected by a single bond, with four chlorine atoms substituting at the 2, 2', 4', and 6' positions. The ethylamine group at the 4-position introduces an amine functionality, which can participate in various chemical reactions and interactions. This structure provides a foundation for exploring its potential in areas such as drug design, material science, and environmental studies.

In recent years, there has been a growing body of research on the properties and applications of 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine. One notable area of interest is its potential as a precursor for the synthesis of more complex molecules. The presence of the ethylamine group offers multiple reaction sites for further functionalization, making it a valuable intermediate in organic synthesis. Researchers have explored its use in the development of new pharmaceuticals, particularly in the context of central nervous system (CNS) disorders.

Studies have shown that compounds with similar structures can exhibit neuroprotective and neurotrophic effects, suggesting that 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine may have similar properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of tetrachlorobiphenyls with amine functionalities demonstrated significant neuroprotective activity in vitro. This finding opens up new avenues for investigating the therapeutic potential of this compound in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential in pharmaceutical applications, 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine has also been studied for its material properties. The rigid structure and high thermal stability make it suitable for use in advanced materials science applications. Researchers have explored its use as a building block for polymers and other functional materials with enhanced mechanical and thermal properties. These materials could find applications in industries such as electronics, aerospace, and automotive manufacturing.

In addition to its chemical and material properties, there is ongoing research into the environmental impact of compounds like 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine. While tetrachlorobiphenyls are known to be persistent organic pollutants (POPs), the addition of an ethylamine group may alter their environmental behavior. Studies are being conducted to understand how this modification affects factors such as biodegradability and toxicity. Preliminary results suggest that the ethylamine group may enhance biodegradability, potentially reducing the environmental impact compared to unmodified tetrachlorobiphenyls.

The synthesis of 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by reductive amination or direct alkylation of tetrachlorobiphenyl with ethylamine. Advances in synthetic methods have led to more efficient and environmentally friendly processes, contributing to the growing interest in this compound.

In conclusion, 2,2',4',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361697-76-8) is a versatile compound with significant potential across multiple fields. Its unique structure provides a foundation for exploring new applications in pharmaceuticals, materials science, and environmental studies. Ongoing research continues to uncover new insights into its properties and behavior, highlighting its importance as a subject of scientific inquiry.